N-(4-chloro-3-(trifluoromethyl)phenyl)-3-methylbenzenesulfonamide
Description
N-(4-chloro-3-(trifluoromethyl)phenyl)-3-methylbenzenesulfonamide, commonly known as CTMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. CTMP is a sulfonamide derivative that possesses a unique chemical structure, which makes it a valuable tool for investigating biological processes and developing new drugs.
Scientific Research Applications
Analgesic Potential
This compound has been studied for its potential as an analgesic. A series of derivatives were synthesized and tested against a pain model in mice, showing potent analgesic efficacy with varying durations of action. These compounds could serve as a new class of pain relievers with opioid-independent mechanisms .
Pharmacophore Designing
In the realm of medicinal chemistry, the compound serves as a key pharmacophore. It has been used to design models for analgesics, contributing to the development of new drugs with fewer side effects compared to traditional opioid drugs .
FDA-Approved Drug Synthesis
The trifluoromethyl group, a component of this compound, is prevalent in FDA-approved drugs. Over the past 20 years, drugs containing this group have been synthesized for various diseases and disorders, indicating the importance of this functional group in pharmaceutical development .
Organic Synthesis
This compound is involved in organic synthesis methodologies. For example, it participates in the synthesis of 5-methyl-3-aryl-2-thiooxazolidin-4-ones, showcasing its utility in creating diverse organic molecules .
Medicinal Chemistry Research
As a part of medicinal chemistry research, this compound’s derivatives are characterized by physical and spectral methods, aiding in the understanding of their structure-activity relationships and optimizing their therapeutic profiles .
Fluorine Chemistry
The compound is significant in organo-fluorine chemistry, where the incorporation of fluorine atoms can lead to unique behaviors and applications in various fields, including medicine and catalysis .
properties
IUPAC Name |
N-[4-chloro-3-(trifluoromethyl)phenyl]-3-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClF3NO2S/c1-9-3-2-4-11(7-9)22(20,21)19-10-5-6-13(15)12(8-10)14(16,17)18/h2-8,19H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSIPEMCAXJKEHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClF3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chloro-3-(trifluoromethyl)phenyl)-3-methylbenzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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